1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one
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Overview
Description
1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one, also known as EPP or EPP-1, is a chemical compound that has been studied extensively in scientific research for its potential applications in various fields. This compound has shown promise in the areas of neuroscience, pharmacology, and medicinal chemistry due to its unique structure and properties.
Mechanism of Action
The exact mechanism of action of 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one is still being studied, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have antioxidant properties that help protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have several biochemical and physiological effects, including reducing oxidative stress and inflammation, improving cognitive function, and promoting neuroprotection.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one in lab experiments is its ability to cross the blood-brain barrier, making it a useful tool for studying the effects of drugs and compounds on the brain. However, one limitation is that it can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for experiments.
Future Directions
There are several potential future directions for research involving 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one. One area of interest is its potential use in developing new drugs for treating neurodegenerative diseases. Additionally, further studies are needed to better understand its mechanism of action and to explore its potential applications in other areas of medicine and pharmacology.
Synthesis Methods
The synthesis of 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one involves several steps, including the reaction of 2-(2-ethoxyphenoxy)ethylamine with piperidin-3-one, followed by the addition of pyrrolidine-2-one. The final product is then purified through various methods, including column chromatography and recrystallization.
Scientific Research Applications
1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one has been used in several scientific studies due to its potential applications in various fields. One of the primary areas of research has been in neuroscience, where this compound has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
1-[1-[2-(2-ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O3/c1-2-23-17-8-3-4-9-18(17)24-14-13-20-11-5-7-16(15-20)21-12-6-10-19(21)22/h3-4,8-9,16H,2,5-7,10-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLMGAPVXNDGHGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCCN2CCCC(C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.